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Compound of Interest

Compound Name: Propylamine hydrochloride

Cat. No.: B1584514

An In-depth Technical Guide to the Commercial Availability and Purity of Propylamine
Hydrochloride

For researchers, scientists, and professionals in drug development, sourcing chemical reagents
of known and reliable purity is a critical first step in experimental design and execution.
Propylamine hydrochloride (CAS No. 556-53-6), also known as 1-propanamine
hydrochloride or propylammonium chloride, is a versatile building block in organic synthesis
and a component in various research applications. This guide provides a comprehensive
overview of its commercial availability, purity standards, and relevant experimental protocols.

Commercial Availability

Propylamine hydrochloride is readily available from a multitude of chemical suppliers,
catering to a wide range of needs from small-scale research and development to bulk
manufacturing. The compound is typically offered in various grades and quantities, with pricing
being dependent on both purity and volume.

Several major chemical suppliers list propylamine hydrochloride in their catalogs. These
include well-known global distributors as well as more specialized manufacturers. The product
is generally available in quantities ranging from grams to kilograms. For larger, industrial-scale
guantities, direct inquiries and custom quotes are typically required.

Below is a summary of representative commercial offerings for propylamine hydrochloride:
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Catalog . Available .
. Purity . Price (USD,
Supplier Number - Quantities
Specification Example)
(Example) (Examples)
_ _ $71.00 (25 g),
Sigma-Aldrich 242543 >99% 259,100g
$161.25 (100 g)
Thermo Scientific $121.01 (25 @),
Chemicals (via AC221890250 98% 259, 1004¢ $327.98 (100 g)
Fisher Scientific) [1]
Tokyo Chemical >98.0%
P0522 o 25¢g $41.00 - $52.00
Industry (TCI) (Titration)
Santa Cruz ) )
) sc-238469 N/A Inquire Inquire[2]
Biotechnology
_ Aggregates $1.00 - $10.00/
ChemicalBook ) ) 98%, 99% KG
various suppliers KG (bulk)[3]

Note: Prices are subject to change and may not include shipping and handling fees. Bulk
pricing is often significantly different from the listed catalog prices. It is always recommended to
check directly with the supplier for current pricing and availability.

Purity and Specifications

The purity of propylamine hydrochloride is a critical parameter for its application in sensitive
research areas like drug development and materials science. Most suppliers provide a
certificate of analysis (CofA) detailing the specific purity and analytical methods used for a
given batch.

Common Purity Levels and Analytical Methods

Commercial grades of propylamine hydrochloride typically have a purity of 98% or higher.[1]
High-purity grades of 299% are also widely available. The most common methods for purity
assessment are:

« Titration: Acid-base titration is frequently used to determine the assay of the amine salt. The
TCI product, for example, specifies a purity of >98.0% as determined by titration (T).
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e Gas Chromatography (GC): For the free base, propylamine, GC is a standard method to
assess purity and identify volatile impurities. Analytical standards for propylamine with
>99.0% purity determined by GC are available.

Physical and Chemical Properties

A summary of key specifications for propylamine hydrochloride is provided below.

Property Value

CAS Number 556-53-6[1][2]

Molecular Formula CsHoN-HCI

Molecular Weight 95.57 g/mol [1]

Appearance White to almost white solid, powder, or crystals
Melting Point 160-162 °C or 162.0 to 166.0 °C

Solubility Soluble in water.

1-Aminopropane hydrochloride, n-Propylamine
Synonyms ) ) )
hydrochloride, Propylammonium chloride[1]

Experimental Protocols

Detailed methodologies are essential for both the synthesis and quality control of propylamine
hydrochloride in a laboratory setting.

Synthesis of Propylamine Hydrochloride

A common laboratory-scale synthesis involves the reaction of 1-propanol with ammonium
chloride.[4]

Principle: This method relies on the high-temperature, high-pressure reaction between an
alcohol and an ammonium salt in the presence of a Lewis acid catalyst to form the
corresponding amine hydrochloride.

Materials:
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1-Propanol

Ammonium chloride (NH4Cl)

Ferric chloride (FeCls, catalyst)

High-pressure reactor (autoclave)

Solvent for purification (e.g., ethanol, diethyl ether)

Procedure:

Charge a high-pressure reactor with 1-propanol, ammonium chloride, and a catalytic amount
of ferric chloride.

Seal the reactor and heat it to the required temperature under elevated pressure, as
specified by the reaction parameters in the source literature.

Maintain the reaction conditions for a set duration to ensure complete conversion.

After cooling the reactor to room temperature, carefully vent any excess pressure.

Open the reactor and transfer the crude reaction mixture.

The crude propylamine hydrochloride can be purified by recrystallization. Dissolve the
crude product in a minimal amount of hot ethanol and precipitate the purified salt by adding a
non-polar solvent like diethyl ether.

Filter the resulting crystals, wash with cold diethyl ether, and dry under vacuum to yield pure
propylamine hydrochloride.

Quality Control: Purity Determination by Titration

Principle: This protocol determines the purity of propylamine hydrochloride by titrating it as a

weak acid with a strong base (sodium hydroxide) in a non-aqueous medium or by back-

titration. A simpler aqueous titration with a strong base can also be performed.

Materials:
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e Propylamine hydrochloride sample

o Standardized 0.1 M Sodium Hydroxide (NaOH) solution

e Phenolphthalein indicator

e Deionized water

o Burette, beaker, analytical balance

Procedure:

Accurately weigh approximately 100-200 mg of the propylamine hydrochloride sample and
record the weight.

e Dissolve the sample in 50 mL of deionized water in a 250 mL beaker or flask.
e Add 2-3 drops of phenolphthalein indicator to the solution.
« Fill a burette with the standardized 0.1 M NaOH solution and record the initial volume.

 Titrate the propylamine hydrochloride solution with the NaOH solution until a persistent
faint pink color is observed (the endpoint).

¢ Record the final volume of NaOH solution used.

o Calculate the purity of the sample using the following formula: Purity (%) = (V_NaOH x
M_NaOH x MW _salt) / (W_sample) x 100 Where:

o V_NaOH = Volume of NaOH used (in Liters)
o M_NaOH = Molarity of NaOH solution
o MW_salt = Molecular weight of propylamine hydrochloride (95.57 g/mol )

o W_sample = Weight of the sample (in grams)

Visualizations
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Experimental Workflow

The following diagram illustrates a typical workflow for sourcing and utilizing propylamine
hydrochloride in a research context, from initial procurement to final application.
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Diagram 1: Research Workflow for Propylamine Hydrochloride
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Diagram 1: Research Workflow for Propylamine Hydrochloride
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Chemical Relationships Diagram

This diagram outlines the relationship between propylamine, its hydrochloride salt, and related
chemical species.

1-Propanol Ammonium Chloride
(Precursor) (Precursor)

- -
- -
s -

Propylamine . .
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Diagram 2: Chemical Relationships of Propylamine Hydrochloride
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Diagram 2: Chemical Relationships of Propylamine Hydrochloride

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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